Cas no 1781133-28-5 (2-(Difluoromethyl)pyrimidin-5-amine)

2-(Difluoromethyl)pyrimidin-5-amine is a fluorinated pyrimidine derivative with a difluoromethyl substituent at the 2-position and an amine group at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile building block for the synthesis of biologically active molecules. The difluoromethyl group enhances metabolic stability and lipophilicity, while the pyrimidine core offers opportunities for further functionalization. Its well-defined structure and high purity make it suitable for use in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The compound is typically handled under controlled conditions to ensure stability and reactivity.

2-(Difluoromethyl)pyrimidin-5-amine structure

1781133-28-5 structure

Product Name:2-(Difluoromethyl)pyrimidin-5-amine

CAS No:1781133-28-5

MF:C₅H₅F₂N₃

MW:145.110107183456

CID:5745518

PubChem ID:105428719

Update Time:2025-06-09

2-(Difluoromethyl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

- 1781133-28-5
- 2-(difluoromethyl)pyrimidin-5-amine
- EN300-785880
- SCHEMBL21275795
- 5-Pyrimidinamine, 2-(difluoromethyl)-
- 2-(Difluoromethyl)pyrimidin-5-amine
- Inchi： 1S/C5H5F2N3/c6-4(7)5-9-1-3(8)2-10-5/h1-2,4H,8H2
- InChI Key： OKQAOTANEFVRIR-UHFFFAOYSA-N
- SMILES： FC(C1N=CC(=CN=1)N)F

Computed Properties

Exact Mass: 145.04515350g/mol
Monoisotopic Mass: 145.04515350g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Density: 1.367±0.06 g/cm3(Predicted)
Boiling Point: 197.3±40.0 °C(Predicted)
pka: 0.34±0.42(Predicted)

2-(Difluoromethyl)pyrimidin-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-785880-0.05g	2-(difluoromethyl)pyrimidin-5-amine	1781133-28-5	95.0%	0.05g	$864.0	2025-03-21
Enamine	EN300-785880-0.1g	2-(difluoromethyl)pyrimidin-5-amine	1781133-28-5	95.0%	0.1g	$904.0	2025-03-21
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Enamine	EN300-785880-0.5g	2-(difluoromethyl)pyrimidin-5-amine	1781133-28-5	95.0%	0.5g	$987.0	2025-03-21
Enamine	EN300-785880-1.0g	2-(difluoromethyl)pyrimidin-5-amine	1781133-28-5	95.0%	1.0g	$1029.0	2025-03-21
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Enamine	EN300-785880-10.0g	2-(difluoromethyl)pyrimidin-5-amine	1781133-28-5	95.0%	10.0g	$4421.0	2025-03-21